Cas no 5953-00-4 ((2-chlorophenyl)(4-methylphenyl)methanone)

• Product Name: (2-chlorophenyl)(4-methylphenyl)methanone
• CAS No: 5953-00-4
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• CID: 1615218
• PubChem ID: 22237
• Update Time: 2025-04-21

(2-chlorophenyl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(4-methylphenyl)methanone
• methanone, (2-chlorophenyl)(4-methylphenyl)-
• (2-chlorophenyl)-(4-methylphenyl)methanone
• 2-Chloro-4'-methylbenzophenone
• G32003
• NSC-10205
• AE-562/12222203
• (2-chlorophenyl)-(p-tolyl)methanone
• 62484FS8TW
• MFCD01463397
• NSC10205
• 5953-00-4
• 4-07-00-01404 (Beilstein Handbook Reference)
• CS-0262322
• BENZOPHENONE, 2-CHLORO-4'-METHYL-
• SCHEMBL195683
• BRN 2577684
• CCG-325538
• NSC 10205
• EN300-82123
• DTXSID70208218
• AKOS009346646
• Z385421216

• MDL： MFCD01463397
• Inchi： 1S/C14H11ClO/c1-10-6-8-11(9-7-10)14(16)12-4-2-3-5-13(12)15/h2-9H,1H3
• InChI Key： WIKUXHHNKRKVGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 230.04993
• Monoisotopic Mass: 230.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07